molecular formula C20H20N4O3 B5669273 N-(2,1,3-benzoxadiazol-5-ylmethyl)-2-butyl-N-methyl-1,3-benzoxazole-5-carboxamide

N-(2,1,3-benzoxadiazol-5-ylmethyl)-2-butyl-N-methyl-1,3-benzoxazole-5-carboxamide

Cat. No. B5669273
M. Wt: 364.4 g/mol
InChI Key: NCYIJYLMQXKLPT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Synthesis Analysis

The synthesis of compounds related to N-(2,1,3-benzoxadiazol-5-ylmethyl)-2-butyl-N-methyl-1,3-benzoxazole-5-carboxamide typically involves multi-step reactions utilizing various starting materials and intermediates to introduce the desired functional groups and structural framework. A common approach involves the one-pot ring conversion reaction, cyclodehydrogenation, or direct condensation/cyclization reactions to construct the benzoxazole and oxadiazole cores. These methods are efficient for synthesizing a wide range of derivatives, showcasing the versatility of synthetic strategies in accessing complex heterocyclic compounds (Latthe & Badami, 2007), (Gein et al., 2017).

Molecular Structure Analysis

The molecular structure of such compounds is characterized using various spectroscopic techniques, including IR, NMR (both ^1H and ^13C), and mass spectrometry, sometimes complemented by X-ray crystallography. These techniques provide detailed information about the molecular framework, functional groups, and overall geometry of the compound, aiding in the understanding of its chemical behavior and interaction with biological targets (Vodela et al., 2013).

Chemical Reactions and Properties

Chemical reactions involving N-(2,1,3-benzoxadiazol-5-ylmethyl)-2-butyl-N-methyl-1,3-benzoxazole-5-carboxamide derivatives often include modifications at the oxazole and oxadiazole rings, aiming to alter or enhance biological activity. These modifications can result in the formation of new cyclic structures, introduction of various substituents, and changes in the electronic properties of the molecule. The reactivity of these compounds is influenced by the presence of electron-withdrawing or electron-donating groups, affecting their chemical stability and reactivity profile (Gadegoni et al., 2013).

properties

IUPAC Name

N-(2,1,3-benzoxadiazol-5-ylmethyl)-2-butyl-N-methyl-1,3-benzoxazole-5-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C20H20N4O3/c1-3-4-5-19-21-17-11-14(7-9-18(17)26-19)20(25)24(2)12-13-6-8-15-16(10-13)23-27-22-15/h6-11H,3-5,12H2,1-2H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

NCYIJYLMQXKLPT-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCCCC1=NC2=C(O1)C=CC(=C2)C(=O)N(C)CC3=CC4=NON=C4C=C3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C20H20N4O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

364.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.